Cas no 79319-85-0 (Bismerthiazol)

• Product Name: Bismerthiazol
• CAS No: 79319-85-0
• MF: C₅H₆N₆S₄
• MW: 278.401333332062
• MDL: MFCD01681864
• CID: 567357
• PubChem ID: 3035829
• Update Time: 2025-09-26

Bismerthiazol Chemical and Physical Properties

Names and Identifiers

• 5,5'-(Methylenebis(azanediyl))bis(1,3,4-thiadiazole-2(3H)-thione)
• Bismerthiazol
• 1,3,4-Thiadiazole-2(3H)-thione,5,5'-(methylenediimino)bis-
• YEKUZUO
• 5,5’-(methylenediimino)bis(1,3,4-thiadiazole-2-thiol)
• 5,5’-(methylenediimino)bis[1,3,4-thiadiazole-2(3H)-thione]
• 5,5’-[methylenebis(azanediyl)]bis(1,3,4-thiadiazole-2-thiol)
• bismerthianol
• Bismerthiazol PESTANAL
• chuanhua018
• N,N'-Methylene-bis(2-amino-5-sulfhydryl-1,3,4-thiadiazole)
• Saikuzuo
• Teqingshuang
• Yeqingshuang
• MBAMT
• N,N'-Methylenebis(2-amino-5-sulfhydryl-1,3,4-thiadiazole)
• Chuan Hua 018
• Bismerthiazol,2,5-Bis-(thiazol-2-ylamino)-[1,4]benzoquinone
• 1,3,4-Thiadiazole-2(3H)-thione, 5,5'-(methylenediimino)bis-
• 5,5'-METHYLENEBIS(AZANEDIYL)BIS(1,3,4-THIADIAZOLE-2-THIOL)
• C5H6N6S4
• AK129247
• BC205044
• S332
• AX8117371
• FT-
• CS-W020909
• 5-[[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)amino]methylamino]-3H-1,3,4-thiadiazole-2-thione
• AMY22435
• NS00134127
• FT-0715587
• AKOS016014252
• 79319-85-0
• SB67342
• MFCD01681864
• Bismerthiazol, PESTANAL(R), analytical standard
• 99971-20-7
• F74768
• AKOS015960950
• DTXSID20229615
• AC-12683
• 5-({[(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)amino]methyl}amino)-2,3-dihydro-1,3,4-thiadiazole-2-thione
• AS-70909
• Acetamide, N-[(4-chlorophenyl)methyl]-
• 5,5′-(Methylenediimino)bis[1,3,4-thiadiazole-2(3H)-thione] (ACI)
• N,N′-Methylenebis(2-amino-5-sulfhydryl-1,3,4-thiadiazole)
• Thrill 20WP
• RSNWORHVUOZYLT-UHFFFAOYSA-N
• CHEMBL5279354
• (5Z)-5-[({[(2Z)-5-sulfanyl-3H-1,3,4-thiadiazol-2-ylidene]amino}methyl)imino]-1,3,4-thiadiazolidine-2-thione

• MDL： MFCD01681864
• Inchi： 1S/C5H6N6S4/c12-4-10-8-2(14-4)6-1-7-3-9-11-5(13)15-3/h1H2,(H,6,8)(H,7,9)(H,10,12)(H,11,13)
• InChI Key： RSNWORHVUOZYLT-UHFFFAOYSA-N
• SMILES： S=C1NN=C(NCNC2SC(=S)NN=2)S1

Computed Properties

• Exact Mass: 277.95400
• Monoisotopic Mass: 277.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.3

Experimental Properties

• Color/Form: Light yellow fine powder or white columnar crystals.
• Density: 2.12±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 415.4±55.0 °C at 760 mmHg
• Flash Point: 205.0±31.5 °C
• Refractive Index: 2.087
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• PSA: 202.08000
• LogP: 2.34230
• Solubility: It is insoluble in water and soluble in ethanol, methanol, pyridine, dimethylformamide, dimethyl sulfoxide and other organic solvents.
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Bismerthiazol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• RTECS：XI4816000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Bismerthiazol

Bismerthiazol: A Comprehensive Overview

Bismerthiazol, also known by its CAS number CAS No. 79319-85-0, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, structural characteristics, and practical uses of Bismerthiazol, providing a thorough understanding of its significance in various fields.

The chemical structure of Bismerthiazol is characterized by a thiazole ring system, which contributes to its versatile reactivity and stability. Recent studies have highlighted its role as a key intermediate in the synthesis of advanced materials, including polymers and coordination compounds. Its ability to form stable complexes with metal ions has made it a valuable component in catalysis and sensor technology.

One of the most promising applications of Bismerthiazol lies in the field of Bismerthiazol-based sensors. Researchers have developed novel sensing platforms utilizing Bismerthiazol's unique electronic properties to detect environmental pollutants and biological molecules with high sensitivity. These sensors have potential applications in environmental monitoring and healthcare diagnostics.

In addition to its sensor applications, Bismerthiazol has shown remarkable potential in drug discovery. Studies have demonstrated that derivatives of Bismerthiazol exhibit anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic agents. The compound's ability to modulate cellular pathways has been extensively investigated, paving the way for innovative drug development strategies.

The synthesis of Bismerthiazol has also been a focal point of recent research. Traditional methods involve multi-step reactions, but advancements in green chemistry have led to more efficient and environmentally friendly approaches. These improvements not only enhance the scalability of production but also align with global sustainability goals.

Furthermore, the use of Bismerthiazol in material science has expanded into areas such as nanotechnology and energy storage. Its incorporation into graphene-based composites has improved mechanical strength and conductivity, while its application in battery materials has enhanced energy density and cycle stability.

The global market for compounds like Bismerthiazol is experiencing growth driven by increasing demand from pharmaceuticals, electronics, and environmental monitoring sectors. This growth is further supported by continuous innovation in synthesis techniques and application development.

In conclusion, Bismerthiazol (CAS No. 79319-85-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its role as an intermediate in material synthesis, its potential in drug discovery, and its innovative uses in sensor technology underscore its importance in modern science. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.